Ni-doped hyperbranched PdCu nanocrystals for efficient electrocatalytic borohydride oxidation†
Journal of Materials Chemistry A Pub Date: 2022-11-04 DOI: 10.1039/D2TA07066A
Abstract
The rational design and engineering of high-performance and stable electrocatalysts for the borohydride oxidation reaction (BOR) is imperative for the development of direct borohydride fuel cells. In this work, we report a one-pot strategy for the self-assembly of Ni-doped hyperbranched PdCu nanocrystals (Ni–PdCu NCs) using polyethylene oxide as the structure-directing agent in the presence of bromide ions. Benefitting from the branched nanoarchitectures, high active sites, and trimetallic compositions, the as-fabricated Ni–PdCu NCs exhibit superior electrocatalytic performance to PdCu NCs and Pd/C towards the BOR in 1.0 M KOH containing 50 mM NaBH4, as well as better durability due to the higher resistance to BHx intermediates. The present work provides a facile route for the design of multi-metal electrocatalysts with a hyperbranched structure for direct borohydride fuel cells.
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Journal Name：Journal of Materials Chemistry A
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